Cas no 412961-93-4 (4-(5-Iodothiophen-2-yl)benzaldehyde)

• Product Name: 4-(5-Iodothiophen-2-yl)benzaldehyde
• CAS No: 412961-93-4
• MF: C₁₁H₇IOS
• MW: 314.142153978348
• CID: 926836
• PubChem ID: 53426322
• Update Time: 2025-04-19

4-(5-Iodothiophen-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Iodothiophen-2-yl)benzaldehyde
• 4-(5-iodo-2-thienyl)Benzaldehyde
• AG-F-47049
• CTK4I4656
• KB-238621
• DTXSID50699185
• DA-22423
• 412961-93-4
• SCHEMBL4841994

• Inchi： 1S/C11H7IOS/c12-11-6-5-10(14-11)9-3-1-8(7-13)2-4-9/h1-7H
• InChI Key： AARNABIOUIXXNF-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2C=CC(C=O)=CC=2)S1

Computed Properties

• Exact Mass: 313.92600
• Monoisotopic Mass: 313.92623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.83220